Cas no 523-31-9 (dibenzyl phthalate)

• Product Name: dibenzyl phthalate
• CAS No: 523-31-9
• MF: C₂₂H₁₈O₄
• MW: 346.375926494598
• MDL: MFCD00014437
• CID: 82421
• PubChem ID: 329755742
• Update Time: 2025-06-13

dibenzyl phthalate Chemical and Physical Properties

Names and Identifiers

• dibenzyl phthalate
• Dibenzyl phthalate, (Phthalic acid dibenzyl ester)
• Phthalic acid dibenzyl ester
• Dibenzylphthalate Solution
• 1,2-Benzenedicarboxylic acid 1,2-bis(methylphenyl) ester
• NSC 4057
• Benzyl phthalate
• Phthalic acid diphenyl ester
• 1,2-Benzenedicarboxylic acid,bis(phenylmethyl)ester
• 1, bis(phenylmethyl) ester
• DTXSID80870581
• NSC-4057
• 1,2-BENZENEDICARBOXYLIC ACID DIBENZYL ESTER
• AKOS024437919
• MFCD00014437
• FT-0624644
• 1,2-Benzenedicarboxylic acid, bis(phenylmethyl) ester
• Dibenzyl ester of 1,2-benzenedicarboxylic acid
• 1,2-dibenzyl benzene-1,2-dicarboxylate
• Q63399813
• 3W56974NS9
• D82033
• Pthalic acid, bis-benzyl ester
• DIBENZYLPHTHALATE-D4
• Phthalic acid, dibenzyl ester
• 523-31-9
• Dibenzyl phthalate, analytical standard
• 1,2-Benzenedicarboxylic acid, 1,2-bis(phenylmethyl) ester
• Phthalic acid, bis-benzyl ester 100 microg/mL in Acetonitrile
• NSC4057
• CS-0082070
• Phthalic acid, bis-benzyl ester
• UCVPKAZCQPRWAY-UHFFFAOYSA-N
• AS-57076
• SCHEMBL50441
• NS00020092
• EINECS 208-344-5
• AI3-00364
• dibenzyl benzene-1,2-dicarboxylate
• HY-121451
• BIS-BENZYL ESTER
• DB-052112

• MDL： MFCD00014437
• Inchi： 1S/C22H18O4/c23-21(25-15-17-9-3-1-4-10-17)19-13-7-8-14-20(19)22(24)26-16-18-11-5-2-6-12-18/h1-14H,15-16H2
• InChI Key： UCVPKAZCQPRWAY-UHFFFAOYSA-N
• SMILES： O(C(C1=CC=CC=C1C(=O)OCC1C=CC=CC=1)=O)CC1C=CC=CC=1
• BRN： 2338250

Computed Properties

• Exact Mass: 346.12100
• Monoisotopic Mass: 346.121
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 26
• Rotatable Bond Count: 8
• Complexity: 407
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 52.6A^2
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: nothing

Experimental Properties

• Color/Form: White crystals
• Density: 1.1637 (rough estimate)
• Melting Point: 40-42°C
• Boiling Point: 276-278°C 15mm
• Flash Point: 276-278°C/15mm
• Refractive Index: 1.6000 (estimate)
• Solubility: Chloroform (Slightly), Methanol (Slightly)
• Water Partition Coefficient: Insoluble in water.
• PSA: 52.60000
• LogP: 4.40060
• Solubility: Very soluble in alcohol \ ether and chloroform, slightly soluble in water and petroleum ether

dibenzyl phthalate Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264Thoroughly clean after treatment
  P280Wear protective gloves/Wear protective clothing/Wear protective goggles/Wear a protective mask
  P305If it enters the eyes
  P351Rinse carefully with water for a few minutes
  P338Remove the contact lens(If any)And easy to operate,Continue flushing
  P337If eye irritation persists
  P313Obtain medical advice/care
• Hazardous Material transportation number：NONH for all modes of transport
• Safety Instruction： S22-S24/25
• Storage Condition：Ambient temperatures.
• Safety Term：S22;S24/25

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acid esters
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acids and derivatives Benzoic acid esters

Additional information on dibenzyl phthalate

Dibenzyl Phthalate (CAS No. 523-31-9): Chemical Profile and Recent Applications

Dibenzyl phthalate, with the chemical formula C₁₆H₁₂O₄ and the CAS number 523-31-9, is a significant compound in the field of organic chemistry and material science. This bisphenol derivative is widely recognized for its versatility in industrial applications, particularly in polymer synthesis and as a plasticizer. The compound's unique structural properties make it a valuable candidate for various research endeavors, especially in the development of advanced materials and pharmaceutical intermediates.

The molecular structure of dibenzyl phthalate consists of two benzyl groups attached to a phthalic acid backbone. This configuration imparts excellent solubility in organic solvents and thermal stability, making it an ideal candidate for use in coatings, adhesives, and synthetic resins. Additionally, its chemical stability allows for extensive modifications, enabling researchers to tailor its properties for specific applications.

In recent years, dibenzyl phthalate has garnered attention in the field of green chemistry. Researchers have been exploring its potential as a sustainable alternative to traditional phthalates due to its lower environmental persistence. Studies have demonstrated that dibenzyl phthalate exhibits reduced bioaccumulation rates compared to its more commonly used counterparts, such as diethyl phthalate (DEP) and dimethyl phthalate (DMP). This finding has opened new avenues for its use in environmentally sensitive applications.

One of the most promising areas of research involving dibenzyl phthalate is its application in biodegradable polymers. Recent advancements in polymer science have shown that incorporating dibenzyl phthalate into polyurethane and polyester matrices can significantly enhance their mechanical strength and flexibility. These modified polymers are finding applications in packaging materials, automotive components, and even biomedical devices, where lightweight and durable materials are essential.

The pharmaceutical industry has also shown interest in dibenzyl phthalate as a key intermediate in synthesizing complex molecules. Its aromatic structure provides a stable scaffold for further functionalization, making it useful in the development of novel therapeutic agents. For instance, researchers have utilized dibenzyl phthalate derivatives as precursors for nonsteroidal anti-inflammatory drugs (NSAIDs) and antiviral compounds. The compound's ability to undergo selective reactions under mild conditions has made it a preferred choice for medicinal chemists.

Another emerging application of dibenzyl phthalate is in the realm of nanotechnology. Its ability to form stable complexes with metal ions has led to the development of novel catalysts for organic transformations. These catalysts are being explored for their efficiency in synthesizing fine chemicals and pharmaceuticals under greener conditions. The use of dibenzyl phthalate-based catalysts has shown promise in reducing waste generation and energy consumption during chemical synthesis.

In conclusion, dibenzyl phthalate (CAS No. 523-31-9) is a multifaceted compound with a wide range of industrial and scientific applications. Its unique chemical properties make it an invaluable asset in polymer science, green chemistry, pharmaceutical research, and nanotechnology. As research continues to uncover new uses for this compound, its significance in advancing material science and drug development is likely to grow even further.